Cas no 17122-78-0 (4-2-(N-hydroxyimino)acetamidobenzoic Acid)
4-2-(N-hydroxyimino)acetamidobenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-4-(2-(Hydroxyimino)acetamido)benzoic acid
- 4-(2-hydroxyimino-acetylamino)-benzoic acid
- 4-{[(2E)-2-(hydroxyimino)ethanoyl]amino}benzoic acid
- Benzoicacid, 4-[[2-(hydroxyimino)acetyl]amino]-
- 4-{[(2E)-2-(hydroxyimino)acetyl]amino}benzoic acid
- 4-{[(2Z)-2-(hydroxyimino)acetyl]amino}benzoate
- 4-[[(2E)-2-hydroxyiminoacetyl]amino]benzoic acid
- 4-2-(N-hydroxyimino)acetamidobenzoic Acid
-
- Inchi: 1S/C9H8N2O4/c12-8(5-10-15)11-7-3-1-6(2-4-7)9(13)14/h1-5,15H,(H,11,12)(H,13,14)/b10-5+
- InChI Key: SDTJRMCHWCUSBN-BJMVGYQFSA-N
- SMILES: OC(C1C=CC(=CC=1)NC(/C=N/O)=O)=O
Computed Properties
- Exact Mass: 208.04844
- Monoisotopic Mass: 207.040582
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 102
Experimental Properties
- Density: 1.41 g/cm3
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.607
- PSA: 98.99
4-2-(N-hydroxyimino)acetamidobenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C903260-5mg |
4-[2-(N-hydroxyimino)acetamido]benzoic Acid |
17122-78-0 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C903260-10mg |
4-[2-(N-hydroxyimino)acetamido]benzoic Acid |
17122-78-0 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C903260-50mg |
4-[2-(N-hydroxyimino)acetamido]benzoic Acid |
17122-78-0 | 50mg |
$ 95.00 | 2022-06-06 | ||
| Ambeed | A763694-1g |
(E)-4-(2-(Hydroxyimino)acetamido)benzoic acid |
17122-78-0 | 95+% | 1g |
$211.00 | 2022-03-01 | |
| Enamine | EN300-15358-0.05g |
4-[2-(N-hydroxyimino)acetamido]benzoic acid |
17122-78-0 | 95% | 0.05g |
$37.0 | 2023-06-13 | |
| Enamine | EN300-15358-0.1g |
4-[2-(N-hydroxyimino)acetamido]benzoic acid |
17122-78-0 | 95% | 0.1g |
$55.0 | 2023-06-13 | |
| Enamine | EN300-15358-0.25g |
4-[2-(N-hydroxyimino)acetamido]benzoic acid |
17122-78-0 | 95% | 0.25g |
$79.0 | 2023-06-13 | |
| Enamine | EN300-15358-0.5g |
4-[2-(N-hydroxyimino)acetamido]benzoic acid |
17122-78-0 | 95% | 0.5g |
$124.0 | 2023-06-13 | |
| Enamine | EN300-15358-1.0g |
4-[2-(N-hydroxyimino)acetamido]benzoic acid |
17122-78-0 | 95% | 1g |
$159.0 | 2023-06-13 | |
| Enamine | EN300-15358-2.5g |
4-[2-(N-hydroxyimino)acetamido]benzoic acid |
17122-78-0 | 95% | 2.5g |
$314.0 | 2023-06-13 |
4-2-(N-hydroxyimino)acetamidobenzoic Acid Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-2-(N-hydroxyimino)acetamidobenzoic Acid
Introduction to 4-2-(N-hydroxyimino)acetamidobenzoic Acid (CAS No. 17122-78-0)
4-2-(N-hydroxyimino)acetamidobenzoic Acid, identified by the Chemical Abstracts Service registry number CAS No. 17122-78-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzoic acid derivatives family, characterized by its unique structural features that contribute to its potential biological activities. The presence of both an acetamide group and a hydroxyimino functionality makes it a versatile scaffold for further chemical modifications and biological investigations.
The molecular structure of 4-2-(N-hydroxyimino)acetamidobenzoic Acid consists of a benzene ring substituted with an acetamide moiety at the 4-position and a hydroxyimino group at the 2-position. This specific arrangement imparts distinct reactivity and interaction capabilities with biological targets. The hydroxyimino group, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, which are critical factors in drug design and development.
In recent years, there has been growing interest in exploring the pharmacological properties of benzoic acid derivatives due to their broad spectrum of biological activities. 4-2-(N-hydroxyimino)acetamidobenzoic Acid has been investigated for its potential role in modulating various cellular pathways. Preliminary studies suggest that this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These findings are particularly intriguing given the increasing demand for natural product-inspired compounds with therapeutic potential.
The synthesis of 4-2-(N-hydroxyimino)acetamidobenzoic Acid involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the acetamide group at the 4-position is achieved through amidation reactions, while the hydroxyimino group is often generated via oxidation or condensation processes. Advanced synthetic methodologies, such as catalytic asymmetric synthesis, have been employed to enhance the yield and purity of the final product, ensuring its suitability for downstream applications.
One of the most compelling aspects of 4-2-(N-hydroxyimino)acetamidobenzoic Acid is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop novel analogs with enhanced bioactivity and selectivity. For instance, modifications to the hydroxyimino group have been explored to improve binding affinity to specific enzymes or receptors involved in disease pathways. Such structural optimization efforts are crucial in translating laboratory findings into viable therapeutic agents.
The pharmacokinetic profile of 4-2-(N-hydroxyimino)acetamidobenzoic Acid is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical relevance. In vitro studies using cell culture models have provided valuable insights into its metabolic stability and interaction with cytochrome P450 enzymes. These data are instrumental in predicting drug-drug interactions and optimizing dosing regimens for potential clinical applications.
Recent advances in computational chemistry have further accelerated the study of 4-2-(N-hydroxyimino)acetamidobenzoic Acid. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been used to predict binding modes and energetics with biological targets. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries and identifying promising candidates for further validation.
The therapeutic potential of 4-2-(N-hydroxyimino)acetamidobenzoic Acid extends beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing biologics or prodrugs that can enhance delivery or targeting specificity. For example, conjugation with polyethylene glycol (PEG) chains has been explored to improve solubility and circulation time in vivo. Such innovative strategies highlight the versatility of this compound in addressing complex biomedical challenges.
Environmental considerations also play a role in the broader impact of 4-2-(N-hydroxyimino)acetamidobenzoic Acid research. Sustainable synthetic routes are being developed to minimize waste and energy consumption during production. Green chemistry principles, such as solvent recovery and catalytic processes, are being integrated into manufacturing protocols to ensure environmental responsibility while maintaining high-quality standards.
In conclusion, 4-2-(N-hydroxyimino)acetamidobenzoic Acid (CAS No. 17122-78-0) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural attributes offer opportunities for designing novel therapeutics targeting various diseases. As scientific understanding continues to evolve, further exploration of this compound will undoubtedly contribute valuable insights into drug discovery and medical innovation.
17122-78-0 (4-2-(N-hydroxyimino)acetamidobenzoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)